BENGHE Foundational & Exploratory

Check Availability & Pricing

Benzyl Nitrite: A Comprehensive Technical
Guide

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Benzyl nitrite

Cat. No.: B15496680

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzyl nitrite, an organic ester of nitrous acid and benzyl alcohol, serves as a notable
intermediate in organic synthesis and possesses potential pharmacological activities related to
its capacity to act as a nitric oxide (NO) donor. This technical guide provides a detailed
overview of its chemical identity, physicochemical properties, synthesis, and reactivity. The
information is intended to support researchers and professionals in drug development and
other scientific disciplines who are working with or interested in this compound.

Chemical Identity and Synonyms

The nomenclature and various identifiers for benzyl nitrite are crucial for accurate
documentation and information retrieval.

IUPAC Name: benzyl nitrite[1]

Synonyms: Nitrous acid, phenylmethyl ester; Benzylnitrit; Phenylmethyl nitrite[1]

CAS Number: 935-05-7[1]

Molecular Formula: C7H7NOz[1]

INChl: INChI=1S/C7H7NO2/c9-8-10-6-7-4-2-1-3-5-7/h1-5H,6H2[1]
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« InChiKey: IYYGLLIDALWAMD-UHFFFAOY SA-N[1]
« SMILES: C1=CC=C(C=C1)CON=0[1]

Physicochemical Properties

A summary of the key physical and chemical properties of benzyl nitrite is presented in the
table below. This data is essential for its handling, storage, and application in experimental

settings.
Property Value Reference
Molecular Weight 137.14 g/mol [1]
Density 1.09 g/cm3
Boiling Point 180 °C at 760 mmHg

80-83 °C at 35 mmHg

53-58 °C at 10 Torr

44 °C at 5 Torr

31-32 °C at 1 Torr

Flash Point 71.2°C

Refractive Index 1.512

Vapor Pressure 1.24 mmHg at 25 °C

XLogP3-AA 1.5 [1]

Synthesis and Experimental Protocols

Benzyl nitrite is typically synthesized by the reaction of benzyl alcohol with a nitrite source in
an acidic medium. While a specific, detailed protocol for benzyl nitrite is not readily available
in the reviewed literature, a general procedure can be adapted from the synthesis of other alkyl
nitrites.
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Representative Synthesis Protocol:

Materials:

Benzyl alcohol

e Sodium nitrite (NaNO2)

e Sulfuric acid (H2S0a4) or Hydrochloric acid (HCI)

o Water (deionized)

e Ice

e Sodium bicarbonate (NaHCO3) solution (e.g., 5%)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)
o Dichloromethane or diethyl ether

Procedure:

 In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel,
and a thermometer, prepare a solution of sodium nitrite in water.

e Cool the flask in an ice-salt bath to 0-5 °C.

» Slowly add a pre-cooled mixture of benzyl alcohol and acid (e.g., sulfuric acid or hydrochloric
acid) to the stirred sodium nitrite solution via the dropping funnel. The temperature should be
carefully maintained below 5 °C to prevent the decomposition of nitrous acid.

 After the addition is complete, continue stirring the mixture at a low temperature for an
additional 1-2 hours.

» Transfer the reaction mixture to a separatory funnel. The organic layer containing benzyl
nitrite will separate from the aqueous layer.

e Wash the organic layer sequentially with cold water, a cold dilute solution of sodium
bicarbonate (to neutralize any remaining acid), and finally with brine.
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» Dry the organic layer over an anhydrous drying agent like magnesium sulfate or sodium
sulfate.

« Filter to remove the drying agent.

e The crude benzyl nitrite can be purified by vacuum distillation.

Purification:

Purification is typically achieved by distillation under reduced pressure to prevent
decomposition at higher temperatures. The appropriate pressure and corresponding boiling
point can be selected from the data in the physicochemical properties table.

Analysis:

The purity and identity of the synthesized benzyl nitrite can be confirmed using standard
analytical techniques such as:

e Gas Chromatography (GC): To assess purity.
« Infrared (IR) Spectroscopy: To identify the characteristic N=0O stretching vibration.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and 13C): To confirm the chemical
structure.

Chemical Reactivity and Pathways

Benzyl nitrite is a key intermediate in the oxidation of benzyl alcohol to benzaldehyde using
nitric acid. It can also undergo decomposition, particularly in the presence of acid or heat.

Synthesis and Decomposition Pathway:

The following diagram illustrates the formation of benzyl nitrite from benzyl alcohol and its
subsequent decomposition to benzaldehyde.
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Caption: Synthesis of benzyl nitrite from benzyl alcohol and its decomposition to

benzaldehyde.

Toxicological Data

Specific LD50 data for benzyl nitrite was not found in the reviewed literature. However, data
for related compounds are provided for context. Researchers should handle benzyl nitrite with
appropriate safety precautions, assuming it has significant toxicity based on the data for
sodium nitrite.

Compound Route Species LD50
Sodium Nitrite Oral Rat 180 mg/kg
Benzyl Alcohol Oral Rat 1230 mg/kg
Benzyl Alcohol Dermal Rabbit 2000 mg/kg

Biological Activity and Potential Applications

Organic nitrites are known to be vasodilators due to their ability to release nitric oxide (NO) in
vivo. This property is the basis for their use in medicine, for example, amyl nitrite for the
treatment of angina pectoris. While specific biological signaling pathways for benzyl nitrite are
not well-documented, it is presumed to act as an NO donor, which could have implications for
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cardiovascular research and drug development. The biological effects of nitrites are linked to
their biotransformation to NO, which can be influenced by factors such as hypoxia and acidity.

Conclusion

This technical guide provides a summary of the current knowledge on benzyl nitrite, focusing
on its chemical properties, synthesis, and reactivity. While there are gaps in the publicly
available data, particularly concerning its specific toxicological profile and detailed biological
pathways, the information presented here should serve as a valuable resource for scientists
and researchers. As with any chemical compound, appropriate safety measures and handling
procedures are paramount when working with benzyl nitrite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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